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Cat. No.: B1596223

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-iodobutane is a bifunctional haloalkane, a class of compounds that serves as a
versatile building block in organic synthesis. Its distinct halogen termini, a bromine and an
iodine atom, allow for selective sequential reactions, making it a valuable intermediate in the
synthesis of more complex molecules, including pharmaceutical agents and other specialty
chemicals. An accurate understanding of its fundamental physicochemical properties, such as
boiling point and density, is crucial for its effective use in laboratory and industrial settings,
informing decisions on reaction conditions, purification methods, and process scale-up.

This technical guide provides a summary of the available data on the boiling point and density
of 1-Bromo-4-iodobutane. Due to a lack of experimentally determined values in the current
body of scientific literature, this guide presents computationally predicted data. Furthermore, it
outlines detailed, standardized experimental protocols for the determination of these properties
for liquid compounds, which can be applied to 1-Bromo-4-iodobutane.

Physicochemical Data

While experimental values for the boiling point and density of 1-Bromo-4-iodobutane are not
readily available in the surveyed literature, computational models provide estimated values for
these properties. These computed properties are useful for initial experimental design and
safety assessments.
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Property Value Source
Molecular Formula C4H8Brl PubChem[1]
Molecular Weight 262.91 g/mol PubChem[1]
Boiling Point Not Experimentally Determined

Density Not Experimentally Determined

XLogP3-AA (Computed) 3 PubChem[1]

Experimental Protocols

The following sections detail standardized laboratory procedures for the experimental
determination of the boiling point and density of a liquid compound such as 1-Bromo-4-
iodobutane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2] Two common methods for its determination are the Thiele tube method for small
sample volumes and simple distillation for larger quantities.[2][3]

1. Thiele Tube Method
This method is suitable for determining the boiling point of a small amount of liquid.[3]
e Apparatus:

Thiele tube

[¢]

Thermometer

[¢]

o

Capillary tube (sealed at one end)

Small test tube

o

[¢]

Heating source (e.g., Bunsen burner or heating mantle)
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o Mineral ol

e Procedure:

Place a small amount of 1-Bromo-4-iodobutane into the small test tube.

[e]

o Invert the sealed capillary tube and place it into the test tube with the open end
submerged in the liquid.[3]

o Attach the test tube to the thermometer.

o Place the thermometer and test tube assembly into the Thiele tube containing mineral oil.

[3]
o Gently heat the side arm of the Thiele tube.[3]

o Observe a steady stream of bubbles emerging from the capillary tube as the liquid heats
up and surpasses its boiling point.[3]

o Remove the heat source and allow the apparatus to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[3]

2. Simple Distillation Method

For larger volumes, the boiling point can be determined during purification by simple distillation.

[2]
e Apparatus:

Distillation flask

[¢]

Condenser

[¢]

[e]

Receiving flask

o

Thermometer and adapter
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o Heating mantle
o Boiling chips
e Procedure:

o Place a volume of 1-Bromo-4-iodobutane (typically >5 mL) and boiling chips into the
distillation flask.

o Assemble the distillation apparatus.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation flask.

o Begin heating the distillation flask.

o Record the temperature at which a stable ring of condensing vapor is established and the
first drops of distillate are collected in the receiving flask. This temperature is the boiling
point.

o Itis important to also record the atmospheric pressure at the time of the measurement, as
boiling point is dependent on pressure.[2]

Determination of Density

The density of a liquid is its mass per unit volume.[4]

e Apparatus:
o Analytical balance
o Graduated cylinder or pycnometer (for higher accuracy)
o Beaker

e Procedure:

o Measure the mass of a clean, dry beaker using an analytical balance.[5]
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Transfer a known volume of 1-Bromo-4-iodobutane into the beaker. For more accurate

[e]

volume measurement, a graduated cylinder or a pycnometer should be used.

[e]

Measure the combined mass of the beaker and the liquid.[5]

o

Subtract the mass of the empty beaker from the combined mass to determine the mass of
the liquid.[5]

o

Calculate the density by dividing the mass of the liquid by its volume.[4]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a
haloalkane like 1-Bromo-4-iodobutane, which is a common application for such compounds.
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Caption: Generalized workflow for the synthesis and purification of 1-Bromo-4-iodobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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